Cas no 2122-29-4 ((5alpha,7alpha)-spartein-5-ol)

• Product Name: (5alpha,7alpha)-spartein-5-ol
• CAS No: 2122-29-4
• MF: C₁₅H₂₆N₂O
• MW: 250.379744052887
• CID: 1399608
• PubChem ID: 442962
• Update Time: 2025-04-20

(5alpha,7alpha)-spartein-5-ol Chemical and Physical Properties

Names and Identifiers

• (5alpha,7alpha)-spartein-5-ol
• (+)-Retamine
• (1S,7aβ,14aα)-Dodecahydro-7β,14β-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-1-ol
• W1C646VHEF
• A-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-1-ol
• A)-Dodecahydro-7
• RETAMINE [MI]
• Retamine
• UNII-W1C646VHEF
• (1S,7a
• A,14
• A,14a
• 7,14-METHANO-2H,6H-DIPYRIDO(1,2-A:1',2'-E)(1,5)DIAZOCIN-1-OL, DODECAHYDRO-, (1S,7R,7AS,14R,14AS)-
• 2122-29-4
• (1R, 2S, 3S, 9R, 10S)-7, 15-diazatetracyclo[7.7.1.02, 7.010, 15]heptadecan-3-ol
• AKOS040753733
• DTXSID80943582
• NS00094232
• CHEBI:8813
• C10780
• spartein-5-ol
• (1S,7abeta,14aalpha)-Dodecahydro-7beta,14beta-methano-2H,6H-dipyrido[1,2-a:1',2'-e][1,5]diazocin-1-ol

• Inchi： 1S/C15H26N2O/c18-14-5-3-7-17-9-11-8-12(15(14)17)10-16-6-2-1-4-13(11)16/h11-15,18H,1-10H2/t11-,12-,13+,14+,15+/m1/s1
• InChI Key： JMXNBIDTNISOTA-MRLBHPIUSA-N
• SMILES： O[C@H]1CCCN2C[C@H]3C[C@H](CN4CCCC[C@H]43)[C@H]21

Computed Properties

• Exact Mass: 250.204513457g/mol
• Monoisotopic Mass: 250.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.7Ų

Experimental Properties

• Melting Point: 165-166°
• Specific Rotation: D20 +46.2° (c = 1.017 in abs ethanol)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Lupin alkaloids Sparteine, lupanine, and related alkaloids
• Natural Products and Extracts Plant Extracts Plant based Anarthrophyllum rigidum